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Compound of Interest

Compound Name: p-Methoxyphenyl acrylate

CAS No.: 4513-44-4

Cat. No.: B3052773

Get Quote

This guide provides a comprehensive overview of p-Methoxyphenyl acrylate (PMPA), a

versatile monomer with significant applications in polymer science, materials research, and

drug development. We will delve into its core chemical properties, synthesis, polymerization

behavior, and key applications, offering field-proven insights for researchers, scientists, and

drug development professionals.

Introduction to p-Methoxyphenyl Acrylate
p-Methoxyphenyl acrylate, also known as 4-methoxyphenyl acrylate, is an aromatic ester of

acrylic acid.[1] Its structure, featuring a phenyl ring substituted with a methoxy group and an

acrylate moiety, imparts a unique combination of properties that make it a valuable building

block for a wide range of polymeric materials. The presence of the electron-donating methoxy

group influences the reactivity of the aromatic ring and the acrylate's polymerization

characteristics. Furthermore, the aromatic nature of PMPA contributes to the thermal stability

and mechanical properties of the resulting polymers. This monomer is of particular interest in

the development of advanced materials for biomedical applications, including drug delivery

systems and tissue engineering scaffolds, due to the potential for creating polymers with

tailored properties.[2][3]
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Physicochemical and Spectroscopic Properties
A thorough understanding of the fundamental properties of p-Methoxyphenyl acrylate is

crucial for its effective use in research and development.

Core Physicochemical Data
The key physical and chemical properties of p-Methoxyphenyl acrylate are summarized in the

table below for quick reference.

Property Value Source

Molecular Formula C10H10O3 [1][4]

Molecular Weight 178.18 g/mol [1][4]

CAS Number 4513-44-4 [1][4]

IUPAC Name
(4-methoxyphenyl) prop-2-

enoate
[1]

Appearance
White to slightly beige

crystalline solid

Melting Point

74-76 °C (for a similar

compound, ethyl(E)-3-(4-

methoxyphenyl)acrylate)

[5]

Boiling Point
342.6±17.0 °C at 760 mmHg

(for a related compound)
[6]

Solubility
Soluble in ethanol, ether, and

alkali solutions.

Spectroscopic Characterization
Spectroscopic analysis is essential for verifying the identity and purity of p-Methoxyphenyl
acrylate.

¹H NMR Spectroscopy: The proton NMR spectrum of a related compound, ethyl(E)-3-(4-

methoxyphenyl)acrylate, shows characteristic signals for the aromatic protons, the vinyl
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protons of the acrylate group, and the methoxy protons. Specifically, the aromatic protons

appear as doublets around δ 7.40-7.43 and 6.81-6.84 ppm, the vinyl protons as doublets

around δ 7.55 and 6.21 ppm, and the methoxy protons as a singlet around δ 3.73 ppm.[5]

¹³C NMR Spectroscopy: The carbon NMR spectrum provides further confirmation of the

structure. For ethyl(E)-3-(4-methoxyphenyl)acrylate, characteristic peaks are observed for

the carbonyl carbon (δ ~167.3 ppm), the aromatic carbons (δ ~114.3-161.3 ppm), the vinyl

carbons (δ ~115.8 and 144.2 ppm), and the methoxy carbon (δ ~55.3 ppm).[5]

Infrared (IR) Spectroscopy: The IR spectrum of acrylate-containing compounds is

characterized by strong absorption bands. Key peaks include the C=O stretch of the ester

group around 1700-1730 cm⁻¹, the C-O stretch around 1100-1200 cm⁻¹, and the C=C

stretch of the vinyl group around 1630-1640 cm⁻¹.[7]

Synthesis of p-Methoxyphenyl Acrylate
The synthesis of acrylate esters can be achieved through several methods. A common and

effective laboratory-scale synthesis involves the esterification of p-methoxyphenol with acryloyl

chloride in the presence of a base to neutralize the HCl byproduct.

Experimental Protocol: Synthesis via Esterification
This protocol describes a general procedure for the synthesis of p-Methoxyphenyl acrylate.

Materials:

p-Methoxyphenol

Acryloyl chloride

Triethylamine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)

Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Saturated sodium bicarbonate solution
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Brine

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve p-methoxyphenol in anhydrous

dichloromethane.

Base Addition: Cool the solution to 0 °C in an ice bath and add triethylamine.

Acylation: Add acryloyl chloride dropwise to the stirred solution via the dropping funnel. The

reaction is exothermic, so maintain the temperature at 0 °C.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding water. Separate the organic layer.

Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution,

water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain pure

p-Methoxyphenyl acrylate.

Causality in Experimental Choices:

Anhydrous Conditions: The use of a flame-dried flask and anhydrous solvent is critical

because acryloyl chloride is highly reactive with water, which would lead to the formation of

acrylic acid and reduce the yield of the desired ester.

Base: Triethylamine acts as an acid scavenger, neutralizing the hydrochloric acid generated

during the reaction. This prevents the protonation of the starting materials and catalyst,

driving the reaction to completion.
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Low Temperature: The initial cooling to 0 °C helps to control the exothermic reaction between

the acid chloride and the phenol, preventing side reactions.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of p-Methoxyphenyl acrylate.

Polymerization of p-Methoxyphenyl Acrylate
p-Methoxyphenyl acrylate can be polymerized through various mechanisms, with free-radical

polymerization being a common and versatile method.[8] The resulting poly(p-methoxyphenyl
acrylate) possesses interesting properties for various applications.

Free-Radical Polymerization
Free-radical polymerization is initiated by a radical species, which can be generated from an

initiator molecule by heat or light.

Mechanism:
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Initiation: The initiator (e.g., AIBN or benzoyl peroxide) decomposes to form primary radicals.

These radicals then react with a monomer molecule to form an initiated monomer radical.

Propagation: The initiated monomer radical adds to another monomer molecule, and this

process repeats, leading to the growth of a polymer chain.

Termination: The growth of the polymer chain is terminated by the combination or

disproportionation of two growing polymer radicals.

Polymerization Mechanism Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. p-Methoxyphenyl acrylate | C10H10O3 | CID 78270 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Acrylate and Methacrylate Polymers’ Applications: Second Life with Inexpensive and
Sustainable Recycling Approaches - PMC [pmc.ncbi.nlm.nih.gov]

4. alfa-chemistry.com [alfa-chemistry.com]

5. ORGANIC SPECTROSCOPY INTERNATIONAL: Ethyl(E)-3-(4-methoxyphenyl)acrylate
[orgspectroscopyint.blogspot.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. spectroscopyonline.com [spectroscopyonline.com]

8. polymer.bocsci.com [polymer.bocsci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to p-Methoxyphenyl
Acrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052773/docs#an-in-depth-technical-guide-to-p-
methoxyphenyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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